Cas no 1505616-68-1 (1-(2-methylbutyl)cyclopropan-1-amine)

• Product Name: 1-(2-methylbutyl)cyclopropan-1-amine
• CAS No: 1505616-68-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6177397
• PubChem ID: 66026429
• Update Time: 2025-06-09

1-(2-methylbutyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbutyl)cyclopropan-1-amine
• EN300-1837098
• AKOS015368815
• 1505616-68-1

• Inchi： 1S/C8H17N/c1-3-7(2)6-8(9)4-5-8/h7H,3-6,9H2,1-2H3
• InChI Key： QYJCRMVGIQCPKN-UHFFFAOYSA-N
• SMILES： NC1(CC(C)CC)CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylbutyl)cyclopropan-1-amine

1-(2-Methylbutyl)Cyclopropan-1-amine: An Overview of Its Properties, Applications, and Recent Research

1-(2-Methylbutyl)cyclopropan-1-amine, with the CAS number 1505616-68-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique cyclopropane ring structure and a substituted methylbutyl group, which contribute to its distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements associated with 1-(2-methylbutyl)cyclopropan-1-amine.

Structural Features and Synthesis: The molecular structure of 1-(2-methylbutyl)cyclopropan-1-amine is composed of a three-membered cyclopropane ring attached to an amine group and a 2-methylbutyl substituent. The cyclopropane ring is known for its high ring strain, which can influence the reactivity and stability of the compound. The synthesis of 1-(2-methylbutyl)cyclopropan-1-amine typically involves several steps, including the formation of the cyclopropane ring through a [2+1] cycloaddition reaction followed by functional group manipulations to introduce the amine and 2-methylbutyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

Biological Activities: One of the key areas of interest in the study of 1-(2-methylbutyl)cyclopropan-1-amine is its potential biological activities. Research has shown that this compound exhibits various pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, studies have demonstrated that 1-(2-methylbutyl)cyclopropan-1-amine can modulate the activity of certain receptors in the central nervous system (CNS), potentially making it a valuable lead compound for the development of novel therapeutic agents. Additionally, its ability to cross the blood-brain barrier (BBB) has been highlighted as a significant advantage for targeting neurological disorders.

Recent Research Advancements: The field of medicinal chemistry has seen several notable studies on 1-(2-methylbutyl)cyclopropan-1-amine. One recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that 1-(2-methylbutyl)cyclopropan-1-amine could effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage. Another study published in Organic Letters investigated the synthesis of various derivatives of 1-(2-methylbutyl)cyclopropan-1-amine, aiming to optimize its pharmacological profile for specific therapeutic applications.

Clinical Implications: While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of 1-(2-methylbutyl)cyclopropan-1-amine in clinical settings. Early-phase clinical trials are currently underway to assess its potential as a therapeutic agent for various conditions. These trials will provide crucial data on its pharmacokinetics, pharmacodynamics, and potential side effects in human subjects. The outcomes of these trials will be instrumental in determining whether 1-(2-methylbutyl)cyclopropan-1-amine can be developed into a viable drug candidate.

Safety Considerations: As with any new chemical entity, safety considerations are paramount when working with 1-(2-methylbutyl)cyclopropan-1-amine. Researchers must adhere to strict safety protocols during synthesis and handling to ensure that exposure risks are minimized. Additionally, comprehensive toxicological studies are essential to understand the potential long-term effects of this compound on human health. These studies will help establish safe dosage levels and usage guidelines for both research and clinical applications.

FUTURE DIRECTIONS: The future outlook for 1-(2-methylbutyl)cyclopropan-1-amine strong > is promising. Ongoing research aims to further elucidate its mechanisms of action at the molecular level and explore its potential as a therapeutic agent for a broader range of diseases. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through preclinical and clinical stages. As more data becomes available, it is likely that new applications for < strong > 1-(2-methylbutyl)cyclopropan - 1 - amine strong > will emerge , contributing to the development of innovative treatments that can improve patient outcomes . p >